N-(4-acetamidophenyl)-2-(N-methyl4-methoxybenzenesulfonamido)acetamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]-N-(3-chloro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H20BrClN2O4S/c1-30-21-12-11-18(13-20(21)24)25-22(27)15-26(14-16-7-9-17(23)10-8-16)31(28,29)19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,27)
• InChI Key: ZVUDMTVZJHDFMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3)Cl
• Molecular Formula: C22H20BrClN2O4S
• Molecular Weight: 523.8 g/mol

Description

N-(4-acetamidophenyl)-2-(N-methyl4-methoxybenzenesulfonamido)acetamide, commonly known as NAM-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NAM-4 involves the inhibition of the enzyme dihydropteroate synthase, which is involved in the synthesis of folate. This inhibition leads to the depletion of folate in the cells, which ultimately leads to the death of the microorganisms.
Biochemical and Physiological Effects:
NAM-4 has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as Staphylococcus aureus, Escherichia coli, and Candida albicans. Additionally, it has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NAM-4 in lab experiments is its broad-spectrum activity against various microorganisms. Additionally, it has been found to exhibit low toxicity and high selectivity towards the target enzyme. However, one of the limitations of using NAM-4 is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of NAM-4 in scientific research. One potential application is its use in the development of new antibacterial and antifungal drugs. Additionally, it has been suggested that NAM-4 may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Further research is needed to explore these potential applications and to determine the optimal conditions for the use of NAM-4 in various experiments.

Synthesis Methods

The synthesis of NAM-4 involves the reaction of 4-acetamidobenzenesulfonyl chloride with N-methyl-4-methoxyaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure NAM-4.

Scientific Research Applications

NAM-4 has been used in various scientific research studies owing to its potential applications in the field of medicine. It has been found to exhibit antibacterial, antifungal, and anti-inflammatory properties, which make it a promising candidate for the development of new drugs.